Cas no 1779800-29-1 (tert-butyl 3-(2-cyanoethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-cyanoethyl)piperidine-1-carboxylate
• CAS No: 1779800-29-1
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• CID: 5915981
• PubChem ID: 83912387
• Update Time: 2025-05-24

tert-butyl 3-(2-cyanoethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-cyanoethyl)piperidine-1-carboxylate
• 1779800-29-1
• EN300-1879359

• Inchi： 1S/C13H22N2O2/c1-13(2,3)17-12(16)15-9-5-7-11(10-15)6-4-8-14/h11H,4-7,9-10H2,1-3H3
• InChI Key： BXWYQCYEFLCRCT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CCC#N)C1)=O

Computed Properties

• Exact Mass: 238.168127949g/mol
• Monoisotopic Mass: 238.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.3Ų

Additional information on tert-butyl 3-(2-cyanoethyl)piperidine-1-carboxylate

Latest Research on tert-Butyl 3-(2-Cyanoethyl)piperidine-1-carboxylate (CAS: 1779800-29-1) in Chemical Biology and Pharmaceutical Applications

In recent years, the compound tert-butyl 3-(2-cyanoethyl)piperidine-1-carboxylate (CAS: 1779800-29-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and cyanoethyl functional group, serves as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. The unique structural features of this compound, including its tert-butyloxycarbonyl (Boc) protecting group, make it a valuable scaffold for medicinal chemistry applications.

Recent studies have focused on the synthetic utility of tert-butyl 3-(2-cyanoethyl)piperidine-1-carboxylate in the preparation of novel drug candidates. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier permeability. The researchers utilized the cyanoethyl group for further functionalization, enabling the introduction of pharmacophores that enhance binding affinity to target receptors. The Boc-protected piperidine moiety was also instrumental in facilitating selective deprotection strategies during multi-step syntheses.

In the realm of neurodegenerative disease research, this compound has shown promise as a precursor for the development of γ-aminobutyric acid (GABA) receptor modulators. A recent study published in ACS Chemical Neuroscience demonstrated its conversion into potent GABA_A receptor ligands through a series of carefully optimized reactions. The researchers noted that the structural flexibility provided by the cyanoethyl side chain allowed for precise tuning of the compounds' pharmacological profiles, resulting in derivatives with enhanced selectivity and reduced off-target effects.

The pharmacokinetic properties of derivatives stemming from tert-butyl 3-(2-cyanoethyl)piperidine-1-carboxylate have also been investigated in recent preclinical studies. Research published in European Journal of Pharmaceutical Sciences (2024) reported that compounds derived from this scaffold exhibited favorable metabolic stability and oral bioavailability in animal models. The presence of the Boc group was found to significantly influence the compounds' distribution patterns, while the cyanoethyl moiety contributed to their overall solubility profile.

From a synthetic chemistry perspective, novel methodologies have been developed to improve the efficiency of producing tert-butyl 3-(2-cyanoethyl)piperidine-1-carboxylate and its derivatives. A 2024 Organic Process Research & Development article described an optimized large-scale synthesis route featuring a catalytic asymmetric hydrogenation step, achieving excellent enantioselectivity (>99% ee) and high overall yield. This advancement addresses previous challenges in the industrial-scale production of this important intermediate.

Looking forward, the application of tert-butyl 3-(2-cyanoethyl)piperidine-1-carboxylate appears poised for expansion into new therapeutic areas. Current research directions include its potential use in the development of: 1) novel analgesics targeting specific pain pathways, 2) next-generation antidepressants with faster onset of action, and 3) innovative treatments for epilepsy and other seizure disorders. The compound's versatility as a synthetic building block continues to make it a valuable asset in medicinal chemistry programs across academia and the pharmaceutical industry.